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Compound of Interest

Compound Name: SNIPER(TACC3)-2 hydrochloride

Cat. No.: B15621305

Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of SNIPER(TACC3)-2 hydrochloride, a research chemical used by scientists and

drug development professionals. The following procedural guidance is designed to ensure the

safe management of this compound in a laboratory setting.

Safety and Handling Information
While the Safety Data Sheet (SDS) for a related compound from MedchemExpress indicates it

is not classified as a hazardous substance, it is imperative to handle SNIPER(TACC3)-2
hydrochloride with the standard care afforded to all laboratory chemicals.[1] This includes

avoiding inhalation, and contact with skin and eyes, and ensuring use in a well-ventilated area.

[1] Always wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses. In case of contact, flush the affected area with copious amounts of water.[1]
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Parameter Information Source

Hazard Classification
Not a hazardous substance or

mixture
MedchemExpress SDS[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
MedchemExpress SDS[1]

Storage (In solvent)
-80°C for 2 years; -20°C for 1

year
MedchemExpress SDS[1]

First Aid (Eyes)
Flush with water, seek medical

attention
MedchemExpress SDS[1]

First Aid (Skin)
Rinse with water, remove

contaminated clothing
MedchemExpress SDS[1]

First Aid (Inhalation)
Move to fresh air, provide CPR

if necessary
MedchemExpress SDS[1]

First Aid (Ingestion)

Wash out mouth, do NOT

induce vomiting, seek medical

attention

MedchemExpress SDS[1]

Disposal Protocol for SNIPER(TACC3)-2
Hydrochloride
The following step-by-step protocol outlines the recommended procedure for the disposal of

SNIPER(TACC3)-2 hydrochloride and its waste. This protocol is based on general principles

of laboratory chemical waste management for non-hazardous materials.

1. Waste Segregation:

Collect all waste containing SNIPER(TACC3)-2 hydrochloride, including unused product,
contaminated consumables (e.g., pipette tips, tubes), and solutions, in a designated and
clearly labeled waste container.
Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

2. Decontamination of Labware:
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Thoroughly rinse any labware that has come into contact with SNIPER(TACC3)-2
hydrochloride with an appropriate solvent (e.g., ethanol or isopropanol) followed by copious
amounts of water.
Collect the initial rinsate as chemical waste. Subsequent rinses with water may be disposed
of down the drain, subject to local regulations.

3. Preparation for Disposal:

Ensure the waste container is securely sealed and properly labeled with the full chemical
name ("SNIPER(TACC3)-2 hydrochloride") and any other information required by your
institution.

4. Final Disposal:

Transfer the sealed waste container to your institution's designated chemical waste storage
area for collection by a licensed hazardous waste disposal company.
Even though the compound may not be classified as hazardous, it should be disposed of
through a certified chemical waste vendor to ensure environmentally responsible
management.
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Caption: Logical workflow for the proper disposal of SNIPER(TACC3)-2 hydrochloride waste.

Signaling Pathway Context
SNIPER(TACC3)-2 is a specific and non-genetic IAP-dependent protein eraser (SNIPER) that

targets the Transforming Acidic Coiled-Coil containing protein 3 (TACC3) for degradation. It

achieves this by recruiting Inhibitor of Apoptosis Proteins (IAPs), which are E3 ubiquitin ligases,

to the TACC3 protein, leading to its ubiquitination and subsequent degradation by the

proteasome. This mechanism of action is central to its function in inducing cancer cell death.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15621305?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

